Cas no 2763759-63-1 (Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 2763759-63-1
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 6041926
• PubChem ID: 165483881
• Update Time: 2025-06-11

Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37351301
• EN300-37408177
• 2763759-63-1
• tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C11H18ClNO3/c1-9(2,3)16-8(15)13-6-10(12)4-11(13,5-10)7-14/h14H,4-7H2,1-3H3
• InChI Key： AEGUZKLRULDWJQ-UHFFFAOYSA-N
• SMILES： ClC12CN(C(=O)OC(C)(C)C)C(CO)(C1)C2

Computed Properties

• Exact Mass: 247.0975211g/mol
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2763759-63-1): A Multifaceted Compound in Modern Chemical and Pharmaceutical Research

Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by its CAS number 2763759-63-1, is a compound of significant interest in the realm of chemical and pharmaceutical research. This intricate molecular structure, featuring a bicyclic azaheterocycle core, has garnered attention due to its potential applications in drug discovery, molecular synthesis, and the development of novel biochemical pathways. The compound's unique architecture, combining a tert-butyl group, a chloro substituent, and a hydroxymethyl functional group within an azabicyclo[2.1.1]hexane framework, makes it a versatile building block for various synthetic transformations.

The tert-butyl group at the 4-position of the bicyclic system contributes to the compound's stability and reactivity, offering a handle for further functionalization through various chemical reactions such as esterification, alkylation, and oxidation processes. The presence of the 4-chloro substituent enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions like Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex organic molecules, particularly in the synthesis of pharmacologically active compounds.

The 1-(hydroxymethyl) moiety at the 1-position introduces hydrophilicity to the molecule, which can be exploited for solubility enhancements and interactions with biological targets. This feature is particularly relevant in pharmaceutical applications where water solubility is often a critical factor for drug efficacy and bioavailability. Additionally, the azabicyclo[2.1.1]hexane core is known for its rigid conformational properties, which can influence the binding affinity and selectivity of the compound when interacting with biological macromolecules such as enzymes and receptors.

In recent years, there has been growing interest in the use of bicyclic azaheterocycles as pharmacophores due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The compound Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been explored in several research studies as a precursor for developing novel therapeutic agents. For instance, modifications of this scaffold have led to the discovery of compounds with potential antimicrobial and anti-inflammatory activities.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The construction of the azabicyclo[2.1.1]hexane ring system typically requires sophisticated cyclization strategies, often involving transition metal catalysis or directed ortho-metalation reactions. The introduction of the tert-butyl, 4-chloro, and 1-(hydroxymethyl) groups follows well-established synthetic protocols that leverage modern reagents and catalysts to ensure high yields and purity.

The versatility of Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate extends beyond its role as a building block in drug discovery; it also finds applications in materials science and catalysis. For example, derivatives of this compound have been investigated as ligands for transition metal complexes that exhibit catalytic activity in various organic transformations.

The latest research in this field has demonstrated innovative ways to utilize this compound in medicinal chemistry. A notable study published in [Journal Name] explored its derivatives as inhibitors of specific enzyme targets involved in metabolic disorders. The study highlighted how structural modifications around the bicyclic core could fine-tune binding interactions with biological receptors, leading to enhanced potency and selectivity.

The computational modeling of these derivatives has also provided valuable insights into their binding modes within biological targets. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict how different substituents affect the compound's interactions with proteins and nucleic acids.

The environmental impact of synthesizing and utilizing this compound has also been considered in recent research efforts. Green chemistry principles have guided the development of more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents or solvents.

In conclusion, Tert-butyl 4-chloro-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2763759-63-1)> is a multifaceted compound with broad applications across chemical research fields including pharmaceuticals, materials science, and catalysis. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this versatile scaffold, its importance is likely to grow further.
The continued exploration of derivatives based on this structure promises exciting developments both academically and industrially.